3-ethoxy-N-{4-[(propylamino)carbonyl]phenyl}benzamide

• Molecular Formula: C19H22N2O3
• Molecular Weight: 326.4 g/mol
• IUPAC Name: 3-ethoxy-N-[4-(propylcarbamoyl)phenyl]benzamide
• InChI: InChI=1S/C19H22N2O3/c1-3-12-20-18(22)14-8-10-16(11-9-14)21-19(23)15-6-5-7-17(13-15)24-4-2/h5-11,13H,3-4,12H2,1-2H3,(H,20,22)(H,21,23)
• InChI Key: ITWYEMHYJNJDFB-UHFFFAOYSA-N
• SMILES: CCCNC(=O)C1=CC=C(C=C1)NC(=O)C2=CC(=CC=C2)OCC

Description

3-ethoxy-N-{4-[(propylamino)carbonyl]phenyl}benzamide is a chemical compound that has gained significant attention in scientific research. It is commonly referred to as EPPB and is used as a tool compound for studying the protein-protein interactions involved in various biological processes. EPPB has shown promising results in inhibiting the activity of several proteins, making it a potential therapeutic agent for the treatment of various diseases.

Mechanism of Action

EPPB exerts its inhibitory effects on protein activity by binding to a specific domain on the protein surface known as the protein-protein interaction interface. This binding disrupts the protein-protein interaction, resulting in the inhibition of protein activity. EPPB has been shown to selectively target the protein-protein interaction interface, making it a valuable tool for studying protein-protein interactions.
Biochemical and Physiological Effects:
EPPB has been shown to have significant biochemical and physiological effects. Inhibition of c-Myc activity by EPPB has been shown to induce apoptosis in cancer cells, making it a potential therapeutic agent for the treatment of cancer. EPPB has also been shown to inhibit the activity of HDM2, resulting in the stabilization of the tumor suppressor protein p53. This has potential implications for the treatment of various cancers that have mutations in the p53 gene.

Advantages and Limitations for Lab Experiments

The advantages of using EPPB in lab experiments include its specificity for the protein-protein interaction interface, making it a valuable tool for studying protein-protein interactions. EPPB is also relatively easy to synthesize and purify, making it accessible to researchers. However, there are some limitations to using EPPB in lab experiments. The compound has limited solubility in aqueous solutions, making it difficult to use in certain assays. Additionally, the compound has been shown to have off-target effects on some proteins, which can complicate data interpretation.

Future Directions

There are several potential future directions for the use of EPPB in scientific research. One potential application is the development of EPPB-based therapeutics for the treatment of cancer. The inhibition of c-Myc activity by EPPB has shown promising results in inducing apoptosis in cancer cells, making it a potential therapeutic agent. Another potential future direction is the use of EPPB in the study of protein-protein interactions involved in various biological processes. EPPB has already been used to study the role of protein-protein interactions in cell cycle regulation, DNA repair, and apoptosis, and there is potential for further investigation in these areas. Additionally, the development of new compounds based on the structure of EPPB may lead to the discovery of new protein-protein interaction inhibitors with improved specificity and efficacy.
In conclusion, EPPB is a valuable tool compound for studying protein-protein interactions in scientific research. Its specificity for the protein-protein interaction interface and its inhibitory effects on several proteins make it a potential therapeutic agent for the treatment of various diseases. Further research in the development of EPPB-based therapeutics and the study of protein-protein interactions may lead to significant advancements in the field of biomedical research.

Synthesis Methods

The synthesis of EPPB involves several steps, starting with the reaction of 4-aminobenzoic acid with propionyl chloride to form 4-propionamidobenzoic acid. The resulting compound is then reacted with ethyl orthoformate to form 3-ethoxy-N-{4-[(propylamino)carbonyl]phenyl}benzamide. The purity of the compound is ensured through various purification techniques such as column chromatography and recrystallization.

Scientific Research Applications

EPPB has been extensively used in scientific research as a tool compound for studying protein-protein interactions. It has been shown to inhibit the activity of several proteins, including the oncogenic transcription factor c-Myc, the E3 ubiquitin ligase HDM2, and the DNA helicase BLM. EPPB has also been used to investigate the role of protein-protein interactions in various biological processes such as cell cycle regulation, DNA repair, and apoptosis.